Cas no 133146-00-6 (Yohimbine-d3)

• Product Name: Yohimbine-d3
• CAS No: 133146-00-6
• MF: C₂₁H₂₆N₂O₃
• MW: 357.461230754852
• CID: 5603376
• PubChem ID: 168006852
• Update Time: 2025-05-28

Yohimbine-d3 Chemical and Physical Properties

Names and Identifiers

• CS-0645501
• 133146-00-6
• Yohimbine-d3
• HY-12715S1
• MS-25610

• InChI Key： BLGXFZZNTVWLAY-DJOPYVKOSA-N
• SMILES： O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 357.21317293g/mol
• Monoisotopic Mass: 357.21317293g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.6Ų

Additional information on Yohimbine-d3

Comprehensive Analysis of Yohimbine-d3 (CAS No. 133146-00-6): Applications, Mechanisms, and Research Insights

Yohimbine-d3, a deuterated analog of the well-known alkaloid Yohimbine, has garnered significant attention in pharmacological and biochemical research due to its unique properties. With the CAS number 133146-00-6, this compound serves as a critical internal standard in mass spectrometry, enabling precise quantification of Yohimbine and its metabolites in complex biological matrices. The incorporation of three deuterium atoms enhances its molecular stability, making it indispensable for advanced analytical techniques.

In recent years, the demand for deuterated compounds like Yohimbine-d3 has surged, driven by the growing focus on precision medicine and drug metabolism studies. Researchers frequently search for terms such as "Yohimbine-d3 benefits," "CAS 133146-00-6 applications," and "deuterated standards in LC-MS," reflecting the compound's relevance in modern science. Its role in neuropharmacology and adrenergic receptor research further underscores its versatility.

One of the most compelling aspects of Yohimbine-d3 is its utility in doping control and forensic toxicology. Athletes and regulatory bodies alike are increasingly concerned about the misuse of performance-enhancing substances. By leveraging Yohimbine-d3 as a reference standard, laboratories can accurately detect trace amounts of Yohimbine in urine or blood samples, ensuring fair competition and compliance with anti-doping regulations.

Beyond its analytical applications, Yohimbine-d3 plays a pivotal role in pharmacokinetic studies. Scientists are exploring how deuterium labeling affects the compound's absorption, distribution, metabolism, and excretion (ADME) profile. This research is particularly relevant to the development of deuterated drugs, a hot topic in the pharmaceutical industry. Keywords like "deuterium in drug design" and "Yohimbine-d3 half-life" highlight the public's curiosity about these advancements.

The synthesis of Yohimbine-d3 involves sophisticated isotope labeling techniques, which are often discussed in forums dedicated to organic chemistry and isotope production. Enthusiasts and professionals alike search for "how to synthesize Yohimbine-d3" and "CAS 133146-00-6 suppliers," indicating a robust market for this niche product. High-purity Yohimbine-d3 is essential for reproducible results, emphasizing the need for reliable sourcing.

Environmental scientists are also investigating the ecological impact of deuterated compounds, including Yohimbine-d3. Questions like "are deuterated compounds safe for the environment" and "Yohimbine-d3 biodegradability" reflect a growing awareness of sustainable research practices. While Yohimbine-d3 is primarily used in controlled laboratory settings, its long-term effects warrant further study.

In conclusion, Yohimbine-d3 (CAS No. 133146-00-6) is a multifaceted compound with applications spanning analytical chemistry, pharmacology, and forensic science. Its deuterated structure offers unparalleled advantages in research, aligning with contemporary trends like precision medicine and sustainable science. As interest in isotope-labeled compounds continues to rise, Yohimbine-d3 remains at the forefront of scientific innovation.